Cas no 2639431-41-5 (Tert-butyl 8-aminoquinoline-3-carboxylate)

• Product Name: Tert-butyl 8-aminoquinoline-3-carboxylate
• CAS No: 2639431-41-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5665449
• PubChem ID: 165902288
• Update Time: 2025-06-30

Tert-butyl 8-aminoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639431-41-5
• EN300-27726587
• tert-butyl 8-aminoquinoline-3-carboxylate
• Tert-butyl 8-aminoquinoline-3-carboxylate

• Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)10-7-9-5-4-6-11(15)12(9)16-8-10/h4-8H,15H2,1-3H3
• InChI Key： NPAWMDCDLRGGDO-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C(=CC=CC2=C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 8-aminoquinoline-3-carboxylate

Tert-butyl 8-aminoquinoline-3-carboxylate (CAS No. 2639431-41-5): A Key Intermediate in Modern Pharmaceutical Research

Tert-butyl 8-aminoquinoline-3-carboxylate, identified by its CAS number 2639431-41-5, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its applications span across drug discovery, medicinal chemistry, and the development of novel therapeutic agents.

The structural framework of Tert-butyl 8-aminoquinoline-3-carboxylate consists of a quinoline core substituted with an amino group at the 8-position and a tert-butyl carboxylate moiety at the 3-position. This configuration imparts distinct chemical properties that make it an invaluable building block for medicinal chemists. The presence of both an amino group and a carboxylate functionality allows for further derivatization, enabling the creation of diverse pharmacophores with tailored biological activities.

In recent years, there has been a surge in research focused on quinoline derivatives due to their broad spectrum of biological activities. Quinolines have been historically recognized for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives, Tert-butyl 8-aminoquinoline-3-carboxylate has emerged as a particularly promising intermediate due to its ability to serve as a precursor for compounds targeting various diseases. Its incorporation into drug candidates has led to the development of novel molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of Tert-butyl 8-aminoquinoline-3-carboxylate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is implicated in many diseases, including cancer. By leveraging the quinoline scaffold, researchers have been able to design inhibitors that selectively target specific kinases, thereby modulating signaling pathways associated with these disorders. The tert-butyl and carboxylate groups provide stability and solubility characteristics that are conducive to further functionalization, making this intermediate particularly useful in such applications.

Moreover, the amino group at the 8-position of Tert-butyl 8-aminoquinoline-3-carboxylate offers a handle for conjugation with other pharmacophores or biomolecules. This flexibility has enabled the creation of prodrugs and targeted delivery systems, where the quinoline derivative can be designed to release its active form under specific physiological conditions. Such innovations have opened up new avenues for treating diseases that were previously challenging to address with conventional therapeutics.

The pharmaceutical industry has also explored the use of Tert-butyl 8-aminoquinoline-3-carboxylate in the development of antiviral agents. Viruses continue to pose significant global health challenges, and the search for novel antiviral drugs remains a high priority. Quinoline derivatives have shown promise in inhibiting viral replication by targeting essential viral enzymes or proteins. The structural versatility of Tert-butyl 8-aminoquinoline-3-carboxylate allows for the design of compounds that can interfere with viral life cycles without compromising host cell function.

In academic research, Tert-butyl 8-aminoquinoline-3-carboxylate has been employed in studies aimed at understanding drug metabolism and transport mechanisms. By incorporating this intermediate into drug candidates, researchers can investigate how these molecules are processed by biological systems. Such studies are crucial for optimizing drug formulations and predicting potential side effects. The insights gained from these investigations contribute to the development of more effective and safer medications.

The synthesis of Tert-butyl 8-aminoquinoline-3-carboxylate itself is an area of active interest due to its importance as an intermediate. Researchers have developed various synthetic routes that highlight its accessibility and scalability. These methods often involve multi-step organic transformations that showcase advancements in synthetic chemistry techniques. The ability to produce this compound efficiently is essential for supporting ongoing pharmaceutical research and development efforts.

The future prospects for Tert-butyl 8-aminoquinoline-3-carboxylate are bright, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and gene editing. As our understanding of biological systems continues to evolve, so too will the applications of this versatile intermediate. Its role in creating innovative drug candidates is likely to expand, further solidifying its position as a cornerstone of modern pharmaceutical research.